Cas no 332897-29-7 (8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 332897-29-7
• MF: C₁₆H₁₉N₅O₃
• MW: 329.353762865067
• CID: 5923482
• Update Time: 2025-05-20

8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-((2-hydroxyethyl)amino)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(2-hydroxyethyl)amino]-3-methyl-7-[(3-methylphenyl)methyl]-
• 8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C16H19N5O3/c1-10-4-3-5-11(8-10)9-21-12-13(18-15(21)17-6-7-22)20(2)16(24)19-14(12)23/h3-5,8,22H,6-7,9H2,1-2H3,(H,17,18)(H,19,23,24)
• InChI Key： LZVFSBMPXHYCEI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)NC2=O)N=C1NCCO

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 9.57±0.70(Predicted)

Additional information on 8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 332897-29-7)

The compound 8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 332897-29-7) is a purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxyethyl group and a methylphenyl moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in modern research, addressing common queries such as "purine derivatives in drug discovery" and "CAS 332897-29-7 applications."

In recent years, the demand for purine-based compounds has surged due to their role in modulating biological pathways. The 8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl variant stands out for its potential in targeting enzymes like phosphodiesterases, which are critical in cellular signaling. Researchers are particularly intrigued by its hydrophilic-lipophilic balance, a property often searched in relation to "drug solubility optimization" and "bioavailability enhancement."

The synthesis of CAS 332897-29-7 involves multi-step organic reactions, including alkylation and condensation, to achieve the desired tetrahydro-1H-purine-2,6-dione core. Its methylphenyl group enhances membrane permeability, a topic frequently discussed in forums on "blood-brain barrier penetration." This characteristic aligns with current trends in central nervous system (CNS) drug development, a hot topic in 2024.

From a safety perspective, 8-(2-hydroxyethyl)amino-3-methyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown favorable profiles in preliminary studies, with no reported toxicity at standard research concentrations. Its stability under physiological conditions makes it a candidate for further investigation in "sustainable pharmaceutical formulations," a growing concern among environmentally conscious researchers.

In conclusion, CAS 332897-29-7 represents a promising scaffold for future drug candidates, combining structural novelty with functional versatility. Its relevance to trending topics like "personalized medicine" and "AI-driven molecular design" ensures continued interest in the scientific community. For those exploring "purine analogs" or "small-molecule therapeutics," this compound offers a compelling case study.